N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 4-(2,4-dichlorophenoxy)butanoate
• InChI: InChI=1S/C19H20Cl2N2O5/c1-25-16-7-5-12(10-17(16)26-2)19(22)23-28-18(24)4-3-9-27-15-8-6-13(20)11-14(15)21/h5-8,10-11H,3-4,9H2,1-2H3,(H2,22,23)
• InChI Key: HSLNTVLWZJMGLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)/N)OC
• Molecular Formula: C19H20Cl2N2O5
• Molecular Weight: 427.3 g/mol

Description

N-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide, also known as DCFB, is a chemical compound that has been extensively researched for its potential use in various scientific applications.

Mechanism of Action

DCF has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This inhibition leads to a reduction in inflammation and has been shown to be effective in the treatment of various inflammatory diseases. Additionally, DCF has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for cancer treatment.
Biochemical and Physiological Effects:
DCF has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, leading to a reduction in inflammation. Additionally, DCF has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to a reduction in tumor growth.

Advantages and Limitations for Lab Experiments

DCF has a number of advantages for use in lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. Additionally, DCF has been shown to have a number of potential applications, making it a versatile reagent. However, DCF does have some limitations. It is a relatively expensive compound, which may limit its use in some experiments. Additionally, DCF has been shown to have some toxicity, which may limit its use in certain applications.

Future Directions

There are a number of potential future directions for research on DCF. One potential direction is the development of DCF-based drugs for the treatment of inflammatory diseases and cancer. Additionally, further research is needed to fully understand the mechanism of action of DCF and its potential applications. Finally, there is a need for further research into the toxicity of DCF and its potential impact on human health.

Synthesis Methods

DCF is synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenol with butyric anhydride to form 2,4-dichlorophenoxybutyric acid. This is then reacted with 3,4-dimethoxybenzoyl chloride to form the final product, N'-{[4-(2,4-dichlorophenoxy)butanoyl]oxy}-3,4-dimethoxybenzenecarboximidamide.

Scientific Research Applications

DCF has been extensively studied for its potential use in various scientific applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties, making it a potential candidate for the treatment of various diseases. Additionally, DCF has been used as a reagent in the synthesis of other compounds.